N-(5-chloro-2-methylphenyl)-N-[2-oxo-2-(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)ethyl]methanesulfonamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-N-[2-oxo-2-(3-oxo-2,4-dihydroquinoxalin-1-yl)ethyl]methanesulfonamide
• InChI: InChI=1S/C18H18ClN3O4S/c1-12-7-8-13(19)9-16(12)22(27(2,25)26)11-18(24)21-10-17(23)20-14-5-3-4-6-15(14)21/h3-9H,10-11H2,1-2H3,(H,20,23)
• InChI Key: YMXFCDKFSBZRGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N(CC(=O)N2CC(=O)NC3=CC=CC=C32)S(=O)(=O)C
• Molecular Formula: C18H18ClN3O4S
• Molecular Weight: 407.9 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(5-chloro-2-methylphenyl)-N-[2-oxo-2-(3-oxo-3,4-dihydro-1(2H)-quinoxalinyl)ethyl]methanesulfonamide involves complex organic reactions, often including steps such as palladium-catalyzed reactions, cyclization, and sulfonamide formation. While specific synthesis pathways for this compound were not directly found, related research indicates the use of techniques such as 1H NMR, 13C NMR, IR spectroscopy, and single-crystal X-ray diffraction for characterizing similar compounds (Li et al., 2006).

Molecular Structure Analysis

The molecular structure of closely related compounds has been elucidated through crystallographic studies, revealing characteristics such as triclinic crystal systems and space groups, alongside detailed bond lengths and angles. These studies are crucial for understanding the three-dimensional conformation of the molecule, which impacts its reactivity and interactions (Li et al., 2006).

Chemical Reactions and Properties

Compounds with similar structures to this compound exhibit a range of chemical reactivities, including acting as inhibitors in biological systems or participating in cycloaddition reactions. These properties are highly dependent on the specific functional groups present in the molecule and their electronic and steric effects (Huang et al., 2006).

Physical Properties Analysis

Physical properties such as melting points, solubility, and crystalline form can be determined through experimental techniques, including spectroscopy and X-ray crystallography. While specific data for this compound is not available, similar compounds have been analyzed to provide insights into their physical characteristics, which are essential for handling and application in various contexts (Tuttolomondo et al., 2005).

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds, stability under different conditions, and potential for participating in various chemical reactions, are crucial aspects of understanding the utility and limitations of a compound. Studies on related molecules indicate a diverse range of reactivities and interactions, particularly concerning sulfonamide and quinoxaline derivatives (Sundaram et al., 2007).

Scientific Research Applications

Quinoxaline Derivatives: Interaction Studies and Potential Applications

• Interaction and Physical Properties : A study focused on the interactions of methyl acetate with aqueous solutions of quinoxaline derivatives, examining the effects of temperature and concentration on physical properties such as density and sound velocity. The derived properties like apparent molar volume and adiabatic compressibility were evaluated, offering insights into solute-solute, solute-solvent, and solvent-solvent interactions in these mixtures. Such interactions are critical for understanding the behavior of quinoxaline derivatives in different environments, suggesting their potential applications in material science and chemical engineering (Raphael, Bahadur, & Ebenso, 2015).

Sulfonamide Compounds: Corrosion Inhibition and Antibacterial Activity

• Corrosion Inhibition : Research on quinoxalinyl-dihydropyrazolyl-phenyl-methanesulfonamides has shown their effectiveness as corrosion inhibitors for mild steel in acidic environments. These compounds form a protective film on the steel surface, demonstrating mixed-type inhibition behavior through both physisorption and chemisorption mechanisms. The study underlines the potential of sulfonamide derivatives in protecting metals against corrosion, a significant application in industrial settings (Olasunkanmi et al., 2016).

• Antibacterial Activity : Sulfonamide compounds and their metal complexes have been synthesized and evaluated for their antibacterial activities against both gram-positive and gram-negative bacteria. The study suggests that these compounds, due to their structure-activity relationship, possess significant antibacterial properties, marking them as potential candidates for developing new antibacterial agents (Özdemir et al., 2009).